![molecular formula C13H9F3O B6280963 [3-(2,3-difluorophenyl)-4-fluorophenyl]methanol CAS No. 1261451-62-0](/img/no-structure.png)
[3-(2,3-difluorophenyl)-4-fluorophenyl]methanol
Overview
Description
The compound is a type of fluorinated benzyl alcohol . These are organic compounds containing a phenylmethanol substructure. Fluorinated benzyl alcohols are often used in the synthesis of various organic compounds .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds such as (E)-3-(2,6-difluorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one have been synthesized in high yield through various chemical reactions .Molecular Structure Analysis
The molecular structure of this compound is likely to be similar to other difluorophenyl compounds. For example, (2,3-Difluorophenyl)acetic acid has a molecular weight of 172.13 and a formula of C8H6F2O2 .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [3-(2,3-difluorophenyl)-4-fluorophenyl]methanol involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2,3-difluorobenzene", "4-fluorobenzaldehyde", "methylmagnesium bromide", "chromium trioxide", "methanol", "sodium borohydride", "acetic acid", "sodium hydroxide", "hydrochloric acid", "water" ], "Reaction": [ "Step 1: Synthesis of 3-(2,3-difluorophenyl)propanal", "2,3-difluorobenzene is reacted with methylmagnesium bromide to form 3-(2,3-difluorophenyl)propan-1-ol.", "The alcohol is then oxidized with chromium trioxide to form 3-(2,3-difluorophenyl)propanal.", "Step 2: Synthesis of [3-(2,3-difluorophenyl)-4-fluorophenyl]methanol", "4-fluorobenzaldehyde is reacted with 3-(2,3-difluorophenyl)propanal in the presence of sodium borohydride to form [3-(2,3-difluorophenyl)-4-fluorophenyl]propan-1-ol.", "The alcohol is then dehydrated with acetic acid to form [3-(2,3-difluorophenyl)-4-fluorophenyl]propene.", "The propene is then reduced with sodium borohydride in methanol to form [3-(2,3-difluorophenyl)-4-fluorophenyl]methanol.", "Step 3: Purification of [3-(2,3-difluorophenyl)-4-fluorophenyl]methanol", "The crude product is dissolved in water and the pH is adjusted to basic using sodium hydroxide.", "The product is then extracted with hydrochloric acid to remove impurities.", "The purified product is obtained by evaporating the solvent." ] } | |
CAS RN |
1261451-62-0 |
Molecular Formula |
C13H9F3O |
Molecular Weight |
238.2 |
Purity |
95 |
Origin of Product |
United States |
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